Cholestan-3alpha-ol
Cholestan-3alpha-ol
Brand Name:
Vulcanchem
CAS No.:
18769-46-5
VCID:
VC21049442
InChI:
InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20?,21-,22+,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C27H48O
Molecular Weight:
388.7 g/mol
Cholestan-3alpha-ol
CAS No.: 18769-46-5
Cat. No.: VC21049442
Molecular Formula: C27H48O
Molecular Weight: 388.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18769-46-5 |
|---|---|
| Molecular Formula | C27H48O |
| Molecular Weight | 388.7 g/mol |
| IUPAC Name | (3R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20?,21-,22+,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChI Key | QYIXCDOBOSTCEI-DSHIFKSRSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4[C@@]3(CC[C@H](C4)O)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
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